Cas no 1416323-33-5 (3-(4-iodophenyl)oxetan-3-amine;hydrochloride)

• Product Name: 3-(4-iodophenyl)oxetan-3-amine;hydrochloride
• CAS No: 1416323-33-5
• MF: C₉H₁₁ClINO
• MW: 311.547213792801
• CID: 4699018
• Update Time: 2025-05-24

3-(4-iodophenyl)oxetan-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Iodophenyl)oxetan-3-amine hydrochloride
• 3-(4-iodophenyl)oxetan-3-amine;hydrochloride

• Inchi： 1S/C9H10INO.ClH/c10-8-3-1-7(2-4-8)9(11)5-12-6-9;/h1-4H,5-6,11H2;1H
• InChI Key： ZUFKXDZYRQSTIK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1(COC1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 35.2

Additional information on 3-(4-iodophenyl)oxetan-3-amine;hydrochloride

Research Brief on 3-(4-iodophenyl)oxetan-3-amine;hydrochloride (CAS: 1416323-33-5): Recent Advances and Applications

The compound 3-(4-iodophenyl)oxetan-3-amine;hydrochloride (CAS: 1416323-33-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and characterization of 3-(4-iodophenyl)oxetan-3-amine;hydrochloride, highlighting its role as a versatile building block for the development of novel small-molecule inhibitors. The researchers employed a multi-step synthetic route to obtain the compound in high yield and purity, with detailed NMR and mass spectrometry data confirming its structure. The presence of the oxetane ring and the iodine substituent was found to be crucial for its biological activity.

In another study, researchers investigated the compound's potential as a modulator of protein-protein interactions (PPIs) in cancer cells. The results demonstrated that 3-(4-iodophenyl)oxetan-3-amine;hydrochloride exhibited selective binding to specific protein targets involved in cell proliferation and apoptosis. This finding suggests its potential as a lead compound for the development of anti-cancer therapeutics. Further in vitro and in vivo studies are underway to validate these preliminary results.

Additionally, the compound has been explored for its application in positron emission tomography (PET) imaging. The iodine atom in the molecule provides a convenient handle for radiolabeling, making it a promising candidate for the development of PET tracers. Preliminary studies have shown favorable pharmacokinetic properties and tumor uptake in animal models, indicating its potential for diagnostic applications.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Future research directions include structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(4-iodophenyl)oxetan-3-amine;hydrochloride (CAS: 1416323-33-5) represents a promising scaffold for drug discovery and diagnostic applications. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers in the field of chemical biology and medicinal chemistry. Continued investigation into its mechanisms of action and therapeutic potential is warranted to fully exploit its capabilities.